Cas no 2145202-88-4 ((3S)-3-amino-3-{spiro2.2pentan-1-yl}propanoic acid)

(3S)-3-amino-3-{spiro2.2pentan-1-yl}propanoic acid structure
2145202-88-4 structure
Product Name:(3S)-3-amino-3-{spiro2.2pentan-1-yl}propanoic acid
CAS No:2145202-88-4
MF:C8H13NO2
MW:155.194322347641
CID:5877198
PubChem ID:165518993
Update Time:2024-01-02

(3S)-3-amino-3-{spiro2.2pentan-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-amino-3-{spiro2.2pentan-1-yl}propanoic acid
    • EN300-1285516
    • (3S)-3-amino-3-{spiro[2.2]pentan-1-yl}propanoic acid
    • 2145202-88-4
    • Inchi: 1S/C8H13NO2/c9-6(3-7(10)11)5-4-8(5)1-2-8/h5-6H,1-4,9H2,(H,10,11)/t5?,6-/m0/s1
    • InChI Key: KYTIHEFVNJTFBB-GDVGLLTNSA-N
    • SMILES: OC(C[C@@H](C1CC21CC2)N)=O

Computed Properties

  • Exact Mass: 155.094628657g/mol
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 63.3Ų

(3S)-3-amino-3-{spiro2.2pentan-1-yl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1285516-1.0g
(3S)-3-amino-3-{spiro[2.2]pentan-1-yl}propanoic acid
2145202-88-4
1g
$0.0 2023-06-07
Enamine
EN300-1285516-50mg
(3S)-3-amino-3-{spiro[2.2]pentan-1-yl}propanoic acid
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50mg
$1008.0 2023-10-01
Enamine
EN300-1285516-100mg
(3S)-3-amino-3-{spiro[2.2]pentan-1-yl}propanoic acid
2145202-88-4
100mg
$1056.0 2023-10-01
Enamine
EN300-1285516-250mg
(3S)-3-amino-3-{spiro[2.2]pentan-1-yl}propanoic acid
2145202-88-4
250mg
$1104.0 2023-10-01
Enamine
EN300-1285516-500mg
(3S)-3-amino-3-{spiro[2.2]pentan-1-yl}propanoic acid
2145202-88-4
500mg
$1152.0 2023-10-01
Enamine
EN300-1285516-1000mg
(3S)-3-amino-3-{spiro[2.2]pentan-1-yl}propanoic acid
2145202-88-4
1000mg
$1200.0 2023-10-01
Enamine
EN300-1285516-2500mg
(3S)-3-amino-3-{spiro[2.2]pentan-1-yl}propanoic acid
2145202-88-4
2500mg
$2351.0 2023-10-01
Enamine
EN300-1285516-5000mg
(3S)-3-amino-3-{spiro[2.2]pentan-1-yl}propanoic acid
2145202-88-4
5000mg
$3479.0 2023-10-01
Enamine
EN300-1285516-10000mg
(3S)-3-amino-3-{spiro[2.2]pentan-1-yl}propanoic acid
2145202-88-4
10000mg
$5159.0 2023-10-01
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